Cas no 121873-01-6 (Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate)

Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate structure
121873-01-6 structure
Product Name:Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
CAS No:121873-01-6
MF:C12H9F2NO3
MW:253.201570272446
MDL:MFCD00193099
CID:104636
PubChem ID:751784
Update Time:2025-04-18

Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
    • 3-Quinolinecarboxylicacid, 6,7-difluoro-1,4-dihydro-4-oxo-, ethyl ester
    • Ethyl-6,7-difluoro-1,4-dihydro-4-oxo-3-xynoline carbonate
    • Ethyl 6,7-difluoro-4-oxo-1H-quinoline-3-carboxylate
    • 6,7-Difluoro-4-hydroxy-quinoline-3-carboxylic acid ethyl ester
    • CCG-113796
    • AG-227/30749040
    • 111760-35-1
    • AT29783
    • MFCD00193099
    • BS-4670
    • Ethyl 6,7-difluoro-4-hydroxyquinoline-3-carboxylate
    • 6,7-Difluoro-1,4-dihydro-4-oxo-quinoline-3-carboxylic acid ethyl ester
    • 3-Quinolinecarboxylic acid, 6,7-difluoro-4-hydroxy-, ethyl ester
    • 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester
    • 3-Quinolinecarboxylic acid, 6,7-difluoro-1,4-dihydro-4-oxo-, ethyl ester
    • 121873-01-6
    • Oprea1_436805
    • Ethyl 6,7-difluoro-4-hydroxy-quinoline-3-carboxylate
    • EN300-229984
    • PVQWGRDZOWBHIC-UHFFFAOYSA-N
    • SB69666
    • AKOS000558438
    • CS-0215255
    • 6,7-difluoro-4-hydroxy-3-quinolinecarboxylic acid ethyl ester
    • 6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid ethyl ester
    • Z1613072533
    • AKOS016042548
    • SCHEMBL1242568
    • Oprea1_631496
    • AB00081860-01
    • MDL: MFCD00193099
    • Inchi: 1S/C12H9F2NO3/c1-2-18-12(17)7-5-15-10-4-9(14)8(13)3-6(10)11(7)16/h3-5H,2H2,1H3,(H,15,16)
    • InChI Key: PVQWGRDZOWBHIC-UHFFFAOYSA-N
    • SMILES: FC1C(=CC2=C(C=1)C(C(C(=O)OCC)=CN2)=O)F

Computed Properties

  • Exact Mass: 59.9847
  • Monoisotopic Mass: 253.05504947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 350.6±42.0 °C at 760 mmHg
  • Flash Point: 165.8±27.9 °C
  • PSA: 63.19
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Security Information

Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM145491-1g
ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
121873-01-6 95%
1g
$529 2023-02-18
Chemenu
CM145491-1g
ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
121873-01-6 95%
1g
$701 2021-08-05
Enamine
EN300-229984-0.05g
ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
121873-01-6 95.0%
0.05g
$68.0 2025-03-21
Enamine
EN300-229984-0.1g
ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
121873-01-6 95.0%
0.1g
$102.0 2025-03-21
Enamine
EN300-229984-0.25g
ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
121873-01-6 95.0%
0.25g
$145.0 2025-03-21
Enamine
EN300-229984-0.5g
ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
121873-01-6 95.0%
0.5g
$229.0 2025-03-21
Enamine
EN300-229984-1.0g
ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
121873-01-6 95.0%
1.0g
$293.0 2025-03-21
Enamine
EN300-229984-2.5g
ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
121873-01-6 95.0%
2.5g
$399.0 2025-03-21
Enamine
EN300-229984-5.0g
ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
121873-01-6 95.0%
5.0g
$576.0 2025-03-21
Enamine
EN300-229984-10.0g
ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
121873-01-6 95.0%
10.0g
$866.0 2025-03-21
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.